2-Cyclobutyl-4-trifluoromethyl-benzoic acid

• Molecular Formula: C12H11F3O2
• Molecular Weight: 244.21 g/mol
• IUPAC Name: 2-cyclobutyl-4-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C12H11F3O2/c13-12(14,15)8-4-5-9(11(16)17)10(6-8)7-2-1-3-7/h4-7H,1-3H2,(H,16,17)
• InChI Key: KDOFJTRKMDKCAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=C(C=CC(=C2)C(F)(F)F)C(=O)O

Description

2-Cyclobutyl-4-trifluoromethyl-benzoic acid is a useful research compound. Its molecular formula is C12H11F3O2 and its molecular weight is 244.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound, white solid, MS: m/e=243.0 [(M−H)−], was prepared in accordance with the general method of intermediate K from 2-iodo-4-trifluoromethyl-benzoic acid methyl Ester and cyclobutylzincbromide followed by saponification with sodium hydroxide.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

In analogy to the procedure described for the synthesis of example B.10, the title compound was prepared from 2-iodo-4-trifluoromethyl-benzoic acid methyl ester and cyclobutyl zinc bromide followed by saponification with sodium hydroxide. MS (m/e): 243.0 (M−H)